80-07-9

4,4'-Dichlorodiphenyl sulfone

In Stock

• CAS RN:
• 80-07-9

• Formula:
• C12H8Cl2O2S

• InChI:
• InChI=1S/C12H8Cl2O2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H

• InChIKey:
• GPAPPPVRLPGFEQ-UHFFFAOYSA-N

• Crystals or off-white powder. (NTP, 1992)

3-Oxa-8-azabicyclo[3.2.1]octane

In Stock

• CAS RN:
• 280-07-9

• Formula:
• C6H11NO

• InChI:
• InChI=1S/C6H11NO/c1-2-6-4-8-3-5(1)7-6/h5-7H,1-4H2

• InChIKey:
• MNILDQSRDHCFJG-UHFFFAOYSA-N

• 3-Oxa-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C6H11NO and its molecular weight is 113.16 g/mol. The purity is usually 95%.

3-phenyl-N-(2,4,5-trichlorophenyl)acrylamide

In Stock

• CAS RN:
• 26080-07-9

• Formula:
• C15H10Cl3NO

• InChI:
• InChI=1S/C15H10Cl3NO/c16-11-8-13(18)14(9-12(11)17)19-15(20)7-6-10-4-2-1-3-5-10/h1-9H,(H,19,20)/b7-6+

• InChIKey:
• JIRASMUMNMAOST-VOTSOKGWSA-N

• 3-phenyl-N-(2,4,5-trichlorophenyl)acrylamide is a useful research compound. Its molecular formula is C15H10Cl3NO and its molecular weight is 326.6 g/mol. The purity is usually 95%.

4-(4-Bromophenoxy)butanoic acid

In Stock

• CAS RN:
• 55580-07-9

• Formula:
• C10H11BrO3

• InChI:
• InChI=1S/C10H11BrO3/c11-8-3-5-9(6-4-8)14-7-1-2-10(12)13/h3-6H,1-2,7H2,(H,12,13)

• InChIKey:
• CAYLTZLOXKEIFY-UHFFFAOYSA-N

• 4-(4-Bromophenoxy)butanoic acid is a useful research compound. Its molecular formula is C10H11BrO3 and its molecular weight is 259.1 g/mol. The purity is usually 95%.

2-(3,4-Dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine

In Stock

• CAS RN:
• 42880-07-9

• Formula:
• C15H11Cl6N3O2

• InChI:
• InChI=1S/C15H11Cl6N3O2/c1-25-9-5-3-8(7-10(9)26-2)4-6-11-22-12(14(16,17)18)24-13(23-11)15(19,20)21/h3-7H,1-2H3/b6-4+

• InChIKey:
• ZJRNXDIVAGHETA-GQCTYLIASA-N

• 2-(3,4-Dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine is a useful research compound. Its molecular formula is C15H11Cl6N3O2 and its molecular weight is 478 g/mol. The purity is usually 95%.

N-(3-chloro-2-methylphenyl)isonicotinamide

In Stock

• CAS RN:
• 68280-07-9

• Formula:
• C13H11ClN2O

• InChI:
• InChI=1S/C13H11ClN2O/c1-9-11(14)3-2-4-12(9)16-13(17)10-5-7-15-8-6-10/h2-8H,1H3,(H,16,17)

• InChIKey:
• YGHJSNJVLDXZRV-UHFFFAOYSA-N

• N-(3-chloro-2-methylphenyl)isonicotinamide is a useful research compound. Its molecular formula is C13H11ClN2O and its molecular weight is 246.69g/mol. The purity is usually 95%.

Oxiraneoctanoic acid, 3-octyl-, trans-

In Stock

• CAS RN:
• 13980-07-9

• Formula:
• C₁₈H₃₄O₃

• InChI:
• InChI=1S/C18H34O3/c1-2-3-4-5-7-10-13-16-17(21-16)14-11-8-6-9-12-15-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)/t16-,17-/m0/s1

• InChIKey:
• IMYZYCNQZDBZBQ-IRXDYDNUSA-N

• Oxiraneoctanoic acid, 3-octyl-, trans-, also known as Oxiraneoctanoic acid, 3-octyl-, trans-, is a useful research compound. Its molecular formula is C₁₈H₃₄O₃ and its molecular weight is 298.5 g/mol. The purity is usually 95%.

O-(2-fluorophenyl)hydroxylamine

In Stock

• CAS RN:
• 128080-07-9

• Formula:
• C6H6FNO

• InChI:
• InChI=1S/C6H6FNO/c7-5-3-1-2-4-6(5)9-8/h1-4H,8H2

• InChIKey:
• RZDAMQLLWGWRNW-UHFFFAOYSA-N

• O-(2-fluorophenyl)hydroxylamine is a useful research compound. Its molecular formula is C6H6FNO and its molecular weight is 127.118. The purity is usually 95%.

4-((2,6-dimethylmorpholino)sulfonyl)-N'-(6-fluorobenzo[d]thiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851980-07-9

• Formula:
• C20H21FN4O4S2

• InChI:
• InChI=1S/C20H21FN4O4S2/c1-12-10-25(11-13(2)29-12)31(27,28)16-6-3-14(4-7-16)19(26)23-24-20-22-17-8-5-15(21)9-18(17)30-20/h3-9,12-13H,10-11H2,1-2H3,(H,22,24)(H,23,26)

• InChIKey:
• SJAHYYLESDQJSH-UHFFFAOYSA-N

• 4-((2,6-dimethylmorpholino)sulfonyl)-N'-(6-fluorobenzo[d]thiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C20H21FN4O4S2 and its molecular weight is 464.53. The purity is usually 95%.

4'-Bromo-3'-fluoro-3-(2-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898780-07-9

• Formula:
• C16H14BrFOS

• InChI:
• InChI=1S/C16H14BrFOS/c1-20-16-5-3-2-4-11(16)7-9-15(19)12-6-8-13(17)14(18)10-12/h2-6,8,10H,7,9H2,1H3

• InChIKey:
• UVAHRNJPYVSOKI-UHFFFAOYSA-N

• 4'-Bromo-3'-fluoro-3-(2-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14BrFOS and its molecular weight is 353.3 g/mol. The purity is usually 95%.

3-(3,4-Dimethoxyphenyl)-7-(2-oxopropoxy)chromen-2-one

In Stock

• CAS RN:
• 869080-07-9

• Formula:
• C20H18O6

• InChI:
• InChI=1S/C20H18O6/c1-12(21)11-25-15-6-4-14-8-16(20(22)26-18(14)10-15)13-5-7-17(23-2)19(9-13)24-3/h4-10H,11H2,1-3H3

• InChIKey:
• GPGIPQZPUTVIGJ-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-7-(2-oxopropoxy)-1-benzopyran-2-one is an isoflavonoid.

7-(Benzo[d][1,3]dioxol-5-yl)-4-((3-chloro-4-fluorophenyl)sulfonyl)-1,4-thiazepane

In Stock

• CAS RN:
• 1705980-07-9

• Formula:
• C18H17ClFNO4S2

• InChI:
• InChI=1S/C18H17ClFNO4S2/c19-14-10-13(2-3-15(14)20)27(22,23)21-6-5-18(26-8-7-21)12-1-4-16-17(9-12)25-11-24-16/h1-4,9-10,18H,5-8,11H2

• InChIKey:
• OBJJBECZPBLCBA-UHFFFAOYSA-N

• 7-(Benzo[d][1,3]dioxol-5-yl)-4-((3-chloro-4-fluorophenyl)sulfonyl)-1,4-thiazepane is a useful research compound. Its molecular formula is C18H17ClFNO4S2 and its molecular weight is 429.91. The purity is usually 95%.

2-[(4,4-Difluorocyclohexyl)oxy]-3-methylpyrazine

In Stock

• CAS RN:
• 2201280-07-9

• Formula:
• C11H14F2N2O

• InChI:
• InChI=1S/C11H14F2N2O/c1-8-10(15-7-6-14-8)16-9-2-4-11(12,13)5-3-9/h6-7,9H,2-5H2,1H3

• InChIKey:
• WKGYELDYNIHQIB-UHFFFAOYSA-N

• 2-[(4,4-Difluorocyclohexyl)oxy]-3-methylpyrazine is a useful research compound. Its molecular formula is C11H14F2N2O and its molecular weight is 228.243. The purity is usually 95%.

2-tert-Butyl 4-methyl 2-azabicyclo[3.1.0]hexane-2,4-dicarboxylate

In Stock

• CAS RN:
• 1823580-07-9

• Formula:
• C12H19NO4

• InChI:
• InChI=1S/C12H19NO4/c1-12(2,3)17-11(15)13-6-8(10(14)16-4)7-5-9(7)13/h7-9H,5-6H2,1-4H3

• InChIKey:
• UCZGUPXEYDZQBP-UHFFFAOYSA-N

• 2-tert-Butyl 4-methyl 2-azabicyclo[3.1.0]hexane-2,4-dicarboxylate is a useful research compound. Its molecular formula is C12H19NO4 and its molecular weight is 241.28 g/mol. The purity is usually 95%.